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Compound of Interest

Compound Name: Matsukaze-lactone

Cat. No.: B1162303

For Researchers, Scientists, and Drug Development Professionals

Introduction

Matsukaze-lactone is a naturally occurring coumarin, a class of benzopyrone compounds
known for their diverse pharmacological activities. First isolated from the leaves of
Boenninghausenia albiflora (Hook.) Reichb. ex Meisn., a plant belonging to the Rutaceae
family, Matsukaze-lactone has drawn interest within the scientific community.[1] This technical
guide provides a comprehensive overview of the known physical and chemical properties of
Matsukaze-lactone, intended to serve as a foundational resource for researchers engaged in
natural product chemistry, pharmacology, and drug development.

Chemical Structure and Properties

Matsukaze-lactone is chemically identified as 7,7'-dimethoxy-[6,8'-bi-2H-1-benzopyran]-2,2'-
dione. Its structure consists of two coumarin moieties linked together. The fundamental
physicochemical properties of Matsukaze-lactone are summarized in the table below.
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Property Value Source

Molecular Formula C20H1406 ChemicalBook
Molecular Weight 350.32 g/mol ChemicalBook
CAS Number 3153-73-9 ChemicalBook
Predicted Boiling Point 559.4 + 50.0 °C ChemicalBook
Predicted Density 1.357 £ 0.06 g/cm3 ChemicalBook

Note: Boiling point and density are predicted values and should be confirmed by experimental
data where available.

Below is a diagram illustrating the chemical structure of Matsukaze-lactone.
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Caption: Chemical structure of Matsukaze-lactone.

Experimental Data
Isolation

The primary source for the isolation of Matsukaze-lactone is the plant Boenninghausenia
albiflora. The original structure elucidation was reported by Miyazaki and Mihashi in 1964.
While the detailed experimental protocol from the original publication is not readily available, a
general procedure for the extraction of coumarins from Boenninghausenia albiflora involves the

following steps:

o Defatting: The powdered plant material (leaves) is first defatted using a non-polar solvent like
petroleum ether in a Soxhlet apparatus.

o Extraction: The defatted material is then extracted with a more polar solvent, such as
methanol or a hydro-alcoholic mixture, also typically using a Soxhlet extractor.

o Concentration: The resulting extract is filtered and concentrated under reduced pressure

using a rotary evaporator.

o Chromatographic Separation: The crude extract is then subjected to chromatographic
techniques, such as column chromatography over silica gel, to isolate the individual
compounds, including Matsukaze-lactone.

The following diagram outlines a general workflow for the isolation of coumarins from plant
material.
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Caption: General workflow for isolating Matsukaze-lactone.

Biological Activity and Signaling Pathways

While specific studies on the mechanism of action of Matsukaze-lactone are limited, the
broader class of coumarins is known to exhibit a wide range of biological activities, including
anti-inflammatory, antioxidant, and anticancer effects. Many natural compounds, including
various lactones, are known to modulate key cellular signaling pathways. Although direct
evidence for Matsukaze-lactone is not yet available, related compounds have been shown to
influence pathways such as NF-kB, MAPK, and JAK-STAT. These pathways are critical in
regulating inflammation, cell proliferation, and immune responses.
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The diagram below illustrates a simplified overview of these major signaling pathways that are
often targeted by natural products.
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Caption: Major signaling pathways potentially modulated by lactones.

Future Research Directions

Further research is warranted to fully characterize the physical and chemical properties of
Matsukaze-lactone. Experimental determination of its melting point, solubility in various
solvents, and comprehensive spectral analyses (*H-NMR, 1¥C-NMR, IR, and MS) would be
invaluable. Moreover, elucidating the specific biological activities and the precise molecular
targets and signaling pathways affected by Matsukaze-lactone will be crucial for
understanding its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to Matsukaze-lactone:
Physical and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1162303#physical-and-chemical-properties-of-
matsukaze-lactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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